Cas no 2820536-98-7 (1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-2-methylene-5-oxo-, ethyl ester, (7aS)-)

• Product Name: 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-2-methylene-5-oxo-, ethyl ester, (7aS)-
• CAS No: 2820536-98-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5185112
• PubChem ID: 118109387
• Update Time: 2025-05-18

1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-2-methylene-5-oxo-, ethyl ester, (7aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-2-methylene-5-oxo-, ethyl ester, (7aS)-
• (S)-Ethyl 2-methylene-5-oxohexahydro-1H-pyrrolizine-7a-carboxylate
• MFCD34563581
• SY348804
• 942603-91-0
• ethyl 6-methylidene-3-oxo-1,2,5,7-tetrahydropyrrolizine-8-carboxylate
• ethyl 2-methylidene-5-oxo-tetrahydropyrrolizine-7a-carboxylate
• Ethyl (S)-2-Methylene-5-oxohexahydro-1H-pyrrolizine-7a-carboxylate
• ethyl 2-methylene-5-oxohexahydro-1H-pyrrolizine-7a-carboxylate
• SCHEMBL16757463
• BS-48821
• SY356008
• E88037
• 2820536-98-7
• ethyl 6-methylene-3-oxo-1,2,5,7-tetrahydropyrrolizine-8-carboxylate

• Inchi： 1S/C11H15NO3/c1-3-15-10(14)11-5-4-9(13)12(11)7-8(2)6-11/h2-7H2,1H3/t11-/m0/s1
• InChI Key： KYPWRJDJFRDVCU-NSHDSACASA-N
• SMILES： N12CC(=C)C[C@]1(C(OCC)=O)CCC2=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-2-methylene-5-oxo-, ethyl ester, (7aS)-

Introduction to 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-2-methylene-5-oxo-, ethyl ester, (7aS) and Its Significance in Modern Chemical Research

The compound with the CAS no. 2820536-98-7, known as 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-2-methylene-5-oxo-, ethyl ester, (7aS), represents a fascinating molecule in the realm of heterocyclic chemistry. This compound belongs to the pyrrolizine class, a structural motif that has garnered significant attention due to its diverse biological activities and potential applications in pharmaceuticals and agrochemicals. The specific stereochemistry denoted by the (7aS) configuration underscores the importance of chirality in determining the compound's reactivity and biological efficacy.

In recent years, the study of pyrrolizine derivatives has seen remarkable advancements, particularly in their role as pharmacophores. These heterocycles are integral to many natural products and synthetic molecules, exhibiting a wide range of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The structural complexity of 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-2-methylene-5-oxo-, ethyl ester, (7aS) makes it a promising candidate for further investigation in drug discovery.

The ethyl ester functionality at the carboxylic acid position introduces an additional layer of reactivity, enabling various chemical transformations that can be exploited for synthesis. This compound's unique structural features, such as the tetrahydro system and the oxo group at the 5-position, contribute to its distinct electronic properties and potential interactions with biological targets. Such characteristics are often leveraged in medicinal chemistry to design molecules with enhanced binding affinity and selectivity.

Recent research has highlighted the significance of tetrahydro-pyrrolizine derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that certain analogs of this class exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The stereochemistry at the 7a-position, specifically the (7aS) configuration observed in our compound, has been shown to play a crucial role in modulating biological activity. This underscores the need for precise stereochemical control during synthetic endeavors.

The synthesis of 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-2-methylene-5-oxo-, ethyl ester, (7aS) involves multi-step organic transformations that require careful optimization to achieve high yields and enantiomeric purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary strategies, are often employed to construct the desired stereocenters efficiently. The development of such synthetic routes not only facilitates access to this compound but also contributes to the broader toolbox of synthetic chemists working in complex molecule construction.

Beyond its potential pharmaceutical applications, this compound also holds promise in materials science and catalysis. The rigid pyrrolizine core can serve as a scaffold for designing functional materials with specific electronic or optical properties. Additionally, its reactivity patterns make it a valuable intermediate for developing novel catalysts or ligands for transition metal-catalyzed reactions.

In conclusion,1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-2-methylene-5-oxo-, ethyl ester, (7aS) is a structurally intriguing molecule with significant implications in chemical research. Its unique combination of functional groups and stereochemical features positions it as a key player in drug discovery and material science. As research continues to uncover new applications for heterocyclic compounds like this one,CAS no. 2820536-98-7 will undoubtedly remain a subject of intense interest among scientists worldwide.